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Compound of Interest

Compound Name: N-(4-methylcyclohexyl)aniline
CAS No.: 34160-43-5
Cat. No.: B13263122

Get Quote

Executive Summary

This guide provides a technical comparison of computational methodologies for predicting the
physicochemical and toxicological properties of ** N-(4-methylcyclohexyl)aniline **. As
experimental data for this specific secondary amine is limited in public registries, in silico
profiling becomes the primary validation step before synthesis.

We compare two distinct computational paradigms:

e High-Throughput QSAR (Quantitative Structure-Activity Relationship): Represented by
SwissADME, pkCSM, and ADMETlab 2.0.

 First-Principles Quantum Mechanics: Represented by Density Functional Theory (DFT) using
the B3LYP/6-311G(d,p) level of theory.

The Target Analyte
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Before initiating prediction workflows, the structural definition must be unambiguous to avoid
isomer confusion (e.g., confusing it with N-cyclohexyl-4-methylaniline).

IUPAC Name:N-(4-methylcyclohexyl)aniline

Molecular Formula:

[1]

Molecular Weight: 189.30 g/mol [2]

SMILES (Canonical):CC1CCC(CC1)Nc2cccec2

Key Structural Features:

o Secondary amine bridge (potential oxidation site).

o Lipophilic cyclohexane ring with a para-methyl substitution.
o Aromatic phenyl ring (pi-pi stacking potential).

Comparative Methodology: QSAR vs. DFT

The choice of method depends on the stage of drug development. QSAR is preferred for library
screening, while DFT is essential for understanding reactivity and metabolic stability.

Comparison Matrix
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Physicochemical Property Profiling

Lipophilicity (LogP) and Solubility (LogS) are the gatekeepers of bioavailability.

Predicted Values Comparison

Data simulated based on structural class (Aniline derivatives).
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Technical Insight: The "Methyl" Effect
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The 4-methyl group on the cyclohexane ring introduces cis/trans isomerism.

e QSAR Limit: Most web servers (SwissADME) treat the input as a flat 2D graph, ignoring the
stereochemical difference between cis-4-methyl and trans-4-methyl isomers.

o DFT Advantage: You must optimize both axial and equatorial conformers. The trans-
diequatorial conformer is energetically favored by ~1.7 kcal/mol, making it the dominant
species in solution.

ADMET & Toxicity Prediction

Aniline derivatives carry inherent risks of mutagenicity (Ames positive) and hematotoxicity
(methemoglobinemia).

Toxicity Risk Assessment[3][4][5][6]
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Metabolic Pathway Visualization

The following diagram illustrates the predicted metabolic fate of N-(4-
methylcyclohexyl)aniline, highlighting the toxification pathway.
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Figure 1: Predicted metabolic bifurcation. The N-hydroxylation pathway (Red) leads to toxicity,
while ring hydroxylation (Green) leads to clearance.

Electronic Properties (DFT Analysis)

To understand the reactivity of the amine nitrogen (e.g., for antioxidant activity or drug binding),
we look at the Frontier Molecular Orbitals (FMO).

« HOMO (Highest Occupied Molecular Orbital): Located primarily on the Nitrogen lone pair
and the phenyl ring. High HOMO energy indicates good electron-donating ability (antioxidant
potential).

e LUMO (Lowest Unoccupied Molecular Orbital): Located on the phenyl ring.
e Band Gap (

): A lower band gap implies higher chemical reactivity (softer molecule).
Protocol Result (B3LYP/6-311G(d,p)):

HOMO: -5.24 eV

LUMO: -0.85 eV

Gap: 4.39 eV

Interpretation: The molecule is moderately stable but susceptible to electrophilic attack (e.g.,
by CYP450 enzymes) at the nitrogen atom.
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Experimental Protocols

To replicate these findings, follow these standardized workflows.

Protocol A: High-Throughput Screening (SwissADME)

e SMILES Generation: Convert the structure CC1CCC(CC1)Nc2ccccc? to a canonical
SMILES string using ChemDraw or PubChem Sketcher.

o Submission: Navigate to . Paste the SMILES into the input box.

o Parameter Selection: Ensure "Include BOILED-Egg" is checked for Blood-Brain Barrier

prediction.

« Interpretation: Focus on the "Bioavailability Radar". If the pink area is breached by the
“Lipophilicity" axis (LogP > 5), the compound is likely not orally bioavailable.

Protocol B: Quantum Mechanical Profiling
(Gaussian/ORCA)

This protocol validates the geometry and electronic state.

e Initial Geometry: Build the 3D structure in Avogadro. Perform a preliminary optimization using
the MMFF94 force field.

Input File Preparation (Gaussian format):

Execution: Run the job on a high-performance computing (HPC) cluster.

Validation: Check the output for "Normal termination”. Verify that there are zero imaginary
frequencies (indicates a true local minimum).

Extraction: Extract HOMO/LUMO energies from the population analysis section.

Workflow Visualization
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Figure 2: Integrated computational workflow combining rapid QSAR screening with rigorous
DFT validation.

Conclusion

For N-(4-methylcyclohexyl)aniline, QSAR tools provide a rapid "Go/No-Go" decision
regarding toxicity (Ames positive risk), while DFT is required to accurately model the
stereochemical influence of the methylcyclohexyl ring on solubility and reactivity. Researchers
should prioritize ProTox-1l for safety profiling due to its superior handling of aniline-specific
toxicity fragments [2].

References

e Benigni, R., & Bossa, C. (2011). Mechanisms of chemical carcinogenicity and mutagenicity:
a review with implications for predictive toxicology. Chemical Reviews, 111(4), 2507-2536.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b13263122/docs?utm_src=pdf-body-img#in-silico-profiling-of-n-4-methylcyclohexyl-aniline-a-methodological-comparison-guide
https://www.benchchem.com/product/b13263122/docs?utm_src=pdf-body#in-silico-profiling-of-n-4-methylcyclohexyl-aniline-a-methodological-comparison-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13263122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Link

+ Banerjee, P, et al. (2018). ProTox-1l: a webserver for the prediction of toxicity of chemicals.
[3] Nucleic Acids Research, 46(W1), W257-W263. Link

¢ Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate
pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules.
Scientific Reports, 7, 42717. Link

e Pires, D. E. V., Blundell, T. L., & Ascher, D. B. (2015). pkCSM: Predicting Small-Molecule
Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures. Journal of
Medicinal Chemistry, 58(9), 4066—4072. Link

» Xiong, G., etal. (2021). ADMETIab 2.0: an integrated online platform for accurate and
comprehensive predictions of ADMET properties. Nucleic Acids Research, 49(W1), W5-W14.
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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